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Compound of Interest

Compound Name: p-Aminoacetophenone

Cat. No.: B505616

Introduction

p-Aminoacetophenone (4-Aminoacetophenone, p-AAP) is an organic compound that is not
naturally found in the human body but can be present as part of the human exposome,
meaning individuals may be exposed to it from environmental or occupational sources. It has
been identified in human blood and is recognized for its role as a potent agent in the formation
of methemoglobin, a form of hemoglobin that is unable to bind and transport oxygen.[1]
Furthermore, p-AAP serves as a crucial reactant in the synthesis of various organic
compounds, including quinazoline derivatives and azo dyes, which have applications in the
pharmaceutical and chemical industries.[2][3] Given its toxicological significance and its use in
chemical synthesis, the ability to accurately quantify p-AAP in biological matrices like plasma
and urine is essential for toxicological assessments, pharmacokinetic studies, and clinical

research.

This document provides detailed protocols for the quantification of p-Aminoacetophenone in
human plasma and urine using High-Performance Liquid Chromatography with UV detection
(HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

General Analytical Workflow

The overall process for quantifying p-AAP in biological samples involves several key stages,
from sample collection and preparation to instrumental analysis and data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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